Cas no 1261954-19-1 (4-(5-Carboxy-2-chlorophenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(5-Carboxy-2-chlorophenyl)thiophene-2-carboxylic acid
• CAS No: 1261954-19-1
• MF: C₁₂H₇ClO₄S
• MW: 282.699581384659
• CID: 2765776
• PubChem ID: 53226843
• Update Time: 2025-04-21

4-(5-Carboxy-2-chlorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261954-19-1
• DTXSID60690461
• 4-(5-Carboxy-2-chlorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H7ClO4S/c13-9-2-1-6(11(14)15)3-8(9)7-4-10(12(16)17)18-5-7/h1-5H,(H,14,15)(H,16,17)
• InChI Key： RLAAKASKRRPODL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1=CSC(C(=O)O)=C1

Computed Properties

• Exact Mass: 281.9753576Da
• Monoisotopic Mass: 281.9753576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų